Cas no 2606888-98-4 (3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride
• CAS No: 2606888-98-4
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• CID: 6412658
• PubChem ID: 163336287
• Update Time: 2025-05-26

3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride
• 2606888-98-4
• EN300-37457025

• Inchi： 1S/C6H11N3.2ClH/c1-3-6-5(7)4-9(2)8-6;;/h4H,3,7H2,1-2H3;2*1H
• InChI Key： FROQEVNOSXZXPC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=C(C(CC)=N1)N

Computed Properties

• Exact Mass: 197.0486528g/mol
• Monoisotopic Mass: 197.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride

Introduction to 3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No: 2606888-98-4)

3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in medicinal research and drug development. This compound, identified by the CAS number 2606888-98-4, belongs to the pyrazole class of heterocyclic organic compounds, which have garnered considerable attention due to their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of ethyl and methyl substituents on the pyrazole ring, along with the amine and dihydrochloride functionalities, contribute to its unique chemical properties and potential therapeutic benefits.

The pharmacological relevance of 3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride stems from its ability to interact with various biological targets. Recent studies have highlighted its potential in modulating enzyme activities and receptor binding, making it a promising candidate for the development of novel therapeutic agents. The compound’s dihydrochloride salt form enhances its solubility and stability, facilitating its use in both in vitro and in vivo experimental settings.

One of the most intriguing aspects of 3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride is its role in inhibiting certain kinases and enzymes involved in inflammatory pathways. Current research indicates that this compound exhibits significant anti-inflammatory properties by selectively targeting specific molecular pathways. This has opened up new avenues for treating chronic inflammatory diseases, where traditional therapies often face limitations due to side effects or resistance mechanisms.

In addition to its anti-inflammatory potential, 3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride has shown promise in oncology research. Preliminary studies suggest that it can interfere with the proliferation of cancer cells by disrupting critical signaling cascades. The ethyl and methyl groups on the pyrazole ring are believed to play a crucial role in modulating the compound’s binding affinity to its target proteins, thereby enhancing its efficacy as an anticancer agent. Further investigation is warranted to fully elucidate its mechanisms of action and potential applications in cancer therapy.

The synthesis of 3-ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as ethyl acetoacetate and methylhydrazine. The introduction of the ethyl group at the 3-position and the methyl group at the 1-position of the pyrazole ring requires precise control over reaction conditions to ensure high yield and purity. The subsequent formation of the dihydrochloride salt is achieved through treatment with hydrochloric acid, which not only improves the compound’s stability but also enhances its pharmacokinetic properties.

From a computational chemistry perspective, 3-ethyl-1-methyl-1H-pyrazol-4-aminedihydrochloride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into the compound’s binding affinity and selectivity, guiding medicinal chemists in designing more potent derivatives. The use of advanced computational tools has also helped in predicting potential side effects and optimizing dosing regimens for clinical applications.

The growing interest in 3-ethyl-1-methyl-1H-pyrazol-4-aminedihydrochloride has led to several collaborative research initiatives between academic institutions and pharmaceutical companies. These collaborations aim to accelerate the translation of laboratory findings into clinical trials, ultimately bringing new therapeutic options to patients suffering from various diseases. The compound’s multifaceted biological activities make it a compelling candidate for further exploration in drug discovery programs.

In conclusion, 3-ethyl-1-methyl-1H-pyrazol-4-aminedihydrochloride (CAS No: 2606888-98) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities position it as a valuable tool for both research and therapeutic applications. As scientific understanding continues to evolve, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.